Cas no 103879-58-9 (5-Methyl-1,3-oxazole-4-carboxylic acid)

• Product Name: 5-Methyl-1,3-oxazole-4-carboxylic acid
• CAS No: 103879-58-9
• MF: C₅H₅NO₃
• MW: 127.098101377487
• MDL: MFCD08056309
• CID: 125912
• PubChem ID: 11355484
• Update Time: 2025-05-23

5-Methyl-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-1,3-oxazole-4-carboxylic acid
• 4-Oxazolecarboxylicacid, 5-methyl-
• 5-Methyloxazole-4-carboxylic acid
• 5-methyl-1,3-oxazole-4-carboxylic acid(SALTDATA: FREE)
• 4-Carboxy-5-methyl-1,3-oxazole
• 5-methyl-4-oxazolecarboxylic acid
• 5-Methyl-oxazol-4-carboxylic acid
• 5-Methyl-1,3-oxazole-4-carboxylicacid98%
• 5-Methyl-oxazole-4-carboxylic acid
• MFCD08056309
• 5-METHYL-1,3-OXAZOLE-4-CARBOXYLICACID
• 5-methyloxazole-4-carboxylic ac
• W-204515
• AM20070688
• QIACATCUODRSLS-UHFFFAOYSA-N
• F8889-3086
• EN300-54040
• 103879-58-9
• 4-Oxazolecarboxylic acid, 5-methyl-
• AKOS001836446
• SY015419
• DS-0303
• Z803803202
• FT-0647794
• 5-methyl-1,3-oxazole-4-carboxylic acid, AldrichCPR
• CS-0019983
• DTXSID50463242
• SCHEMBL439721
• PS-5718
• ALBB-022765
• DB-032179
• BBL100276
• STL553841

• MDL： MFCD08056309
• Inchi： 1S/C5H5NO3/c1-3-4(5(7)8)6-2-9-3/h2H,1H3,(H,7,8)
• InChI Key： QIACATCUODRSLS-UHFFFAOYSA-N
• SMILES： O1C=NC(C(=O)O)=C1C

Computed Properties

• Exact Mass: 127.02700
• Monoisotopic Mass: 127.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.348
• Boiling Point: 274 ºC
• Flash Point: 120 ºC
• Refractive Index: 1.514
• PSA: 63.33000
• LogP: 0.68120

5-Methyl-1,3-oxazole-4-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 4,5-disubstituted oxazoles

Additional information on 5-Methyl-1,3-oxazole-4-carboxylic acid

5-Methyl-1,3-Oxazole-4-Carboxylic Acid: A Comprehensive Overview

5-Methyl-1,3-Oxazole-4-Carboxylic Acid (CAS No. 103879-58-9) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and materials science. This compound, with its unique structure and functional groups, has become a valuable building block in the development of advanced materials and bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the design of small-molecule inhibitors and therapeutic agents.

The molecular structure of 5-Methyl-1,3-Oxazole-4-Carboxylic Acid consists of a five-membered heterocyclic ring containing one oxygen atom and one nitrogen atom. The methyl group attached to the oxazole ring introduces steric effects that can influence the compound's reactivity and stability. The carboxylic acid group at the 4-position of the oxazole ring is highly reactive and can participate in various chemical transformations, such as esterification, amidation, and coupling reactions. These properties make it an ideal candidate for the synthesis of bioactive molecules with tailored functionalities.

Recent research has focused on the synthesis and characterization of 5-Methyl-1,3-Oxazole-4-Carboxylic Acid derivatives. For instance, scientists have explored the use of this compound as a precursor for the development of anti-inflammatory agents and anticancer drugs. Its ability to form stable amide bonds with amino acids has made it a valuable component in peptide synthesis. Additionally, its role as an intermediate in the synthesis of complex heterocycles has been extensively studied.

The physical and chemical properties of 5-Methyl-1,3-Oxazole-4-Carboxylic Acid are critical to its applications. Its melting point is approximately 220°C, and it is soluble in common organic solvents such as dichloromethane and ethyl acetate. The compound's stability under various reaction conditions has been thoroughly investigated, making it suitable for use in both laboratory-scale syntheses and industrial processes.

In terms of applications, 5-Methyl-1,3-Oxazole-4-Carboxylic Acid has found utility in the pharmaceutical industry as a key intermediate in drug development. For example, it has been used to synthesize small-molecule inhibitors targeting specific enzymes involved in disease pathways. Furthermore, its ability to act as a chelating agent has led to its use in metalloorganic chemistry and catalysis.

Recent advancements in green chemistry have also highlighted the potential of 5-Methyl-1,3-Oxazole-4-Carboxylic Acid as an environmentally friendly reagent. Researchers have explored its use in catalytic cycles that minimize waste generation and promote sustainability. Its compatibility with biodegradable solvents has further enhanced its appeal in eco-friendly chemical processes.

In conclusion, 5-Methyl-1,3-Oxazole-4-Carboxylic Acid (CAS No. 103879-58-9) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure, reactivity, and compatibility with modern synthetic methodologies make it an indispensable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.